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Compound of Interest

Compound Name: BH3I-2'

Cat. No.: B1666947

Introduction

Boron triiodide (BI3) is an inorganic compound composed of boron and iodine.[1] It is a strong
Lewis acid and a versatile reagent in organic synthesis and materials science.[2][3] This guide
provides a comprehensive overview of its chemical structure, properties, synthesis, and key
applications, tailored for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

Boron triiodide possesses a trigonal planar molecular geometry.[4] In its crystalline form, it
adopts a hexagonal crystal structure.[4] It is a colorless to pale yellow crystalline solid that is
highly sensitive to moisture and air, readily hydrolyzing to form boric acid and hydroiodic acid.

[1]14]

Table 1: Physical and Chemical Properties of Boron Triiodide (Bl3)
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Property Value Reference
Molecular Formula Bls [4]
Molar Mass 391.52 g/mol [4]
Appearance Crystalline solid [4]
Density 3.35 g/cm3 (at 50 °C) [4]
Melting Point 49.9 °C [4]
Boiling Point 210 °C [4]

N Soluble in CCls, CSz, benzene,
Solubility ] [4]
chloroform; hydrolyzes in water

Crystal Structure Hexagonal [4]
Heat of Vaporization 40.5 kJ/mol [4]
Standard Enthalpy of

) -37.2 kJ/mol [5]
Formation (AfHG )
Standard Molar Entropy

200 J/mol-K [5]
(S©29)
Heat Capacity (C) 71 J/mol-K [5]
Lewis Acidity

Boron triiodide is a potent Lewis acid, exceeding the acidity of other boron trihalides in the
order Bls > BBrs > BClz > BFs.[2] This trend is attributed to the weaker 1t-bonding between the
boron p-orbital and the larger, more diffuse p-orbitals of the iodine atoms. This reduced back-
bonding enhances the electron deficiency at the boron center, making it a stronger electron-
pair acceptor.[2]

Experimental Protocols: Synthesis of Boron
Triiodide

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Boron_triiodide
https://en.wikipedia.org/wiki/Boron_triiodide
https://en.wikipedia.org/wiki/Boron_triiodide
https://en.wikipedia.org/wiki/Boron_triiodide
https://en.wikipedia.org/wiki/Boron_triiodide
https://en.wikipedia.org/wiki/Boron_triiodide
https://en.wikipedia.org/wiki/Boron_triiodide
https://en.wikipedia.org/wiki/Boron_triiodide
https://en.wikipedia.org/wiki/Boron_triiodide
https://www.webqc.org/compound-BI3-BI3.html
https://www.webqc.org/compound-BI3-BI3.html
https://www.webqc.org/compound-BI3-BI3.html
https://www.benchchem.com/product/b077602
https://www.benchchem.com/product/b077602
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Several methods have been established for the synthesis of boron triiodide. Below are detailed
protocols for common laboratory-scale preparations.

1. Reaction of Boron with lodine

This direct method involves the reaction of elemental boron with iodine at elevated
temperatures.[4]

o Materials: Elemental boron powder, iodine crystals.
e Procedure:

Combine elemental boron and iodine in a sealed reaction vessel.

[e]

[e]

Heat the mixture to 209.5 °C to initiate the reaction.[4]

o

The product, boron triiodide, is formed directly.

[¢]

Purification can be achieved through sublimation.
2. Halide Exchange Reaction

This method involves the reaction of boron trichloride with hydroiodic acid at high temperatures.

[4]
» Materials: Boron trichloride (BCIs), hydroiodic acid (HI).
e Reaction: 3HI + BCls -~ Bl3 + 3HCI[4]
e Procedure:
o Introduce boron trichloride and hydroiodic acid into a high-temperature reactor.
o Maintain the high temperature required for the reaction to proceed.
o Separate the gaseous hydrogen chloride byproduct from the solid boron triiodide.

3. Reaction of Lithium Borohydride with lodine
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This method offers an alternative route to boron triiodide.[4][6]
e Materials: Lithium borohydride (LiBHa4), iodine (I2), hexane (solvent).
e Reaction: 3LiBHa4 + 8l2 — 3Lil + 3BIs + 4H2 + 4HI[4]

e Procedure:

[e]

In a flask equipped with a reflux condenser, dissolve lithium borohydride in hexane.

o

Slowly add a solution of iodine in hexane to the lithium borohydride solution.

Reflux the mixture to drive the reaction to completion.[6]

[¢]

[e]

The reaction produces lithium iodide, hydrogen gas, and hydrogen iodide as byproducts.

[4]

Isolate the boron triiodide from the reaction mixture.

[¢]

4. In Situ Generation

For many applications, boron triiodide can be generated in situ from sodium borohydride and
iodine, which avoids the need to handle the highly reactive and moisture-sensitive compound
directly.[2]

Key Reactions and Applications

Boron triiodide is a valuable reagent in organic chemistry, primarily for the cleavage of carbon-
oxygen bonds in ethers, esters, and alcohols.[2][7] It is also utilized in materials science as a
precursor for the synthesis of boron-based thin films and nanomaterials, such as boron nitride,
through chemical vapor deposition (CVD).[2] Furthermore, it serves as a catalyst in various
industrial processes, including coal liquefaction.[3]

Ether Cleavage

The cleavage of ethers is a classic application of boron triiodide. The mechanism involves the
coordination of the Lewis acidic boron atom to the oxygen atom of the ether, facilitating the
cleavage of the C-O bond to yield alkyl iodides.[2]
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Caption: Mechanism of ether cleavage by Boron Triiodide.
Orthoboronation of Aromatic Amines

Boron triiodide reacts with aromatic amines to form adducts that can undergo
dehydrohalogenation.[2] This can lead to the formation of a B-C bond on the aromatic ring at
the position ortho to the amino group, a process known as orthoboronation.[2]

Click to download full resolution via product page
Caption: Workflow for the orthoboronation of aromatic amines.
Synthesis of Boron Nitride Nanowires

Boron triiodide is a precursor in the chemical vapor deposition (CVD) synthesis of pure boron
nitride (BN) nanowires.[2]
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Caption: CVD synthesis of Boron Nitride nanowires.
Conclusion

Boron triiodide is a highly reactive and versatile compound with significant applications in
synthetic chemistry and materials science. Its strong Lewis acidity and unique reactivity make it
a valuable tool for researchers. Proper handling is essential due to its sensitivity to moisture
and air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/boron-triiodide-applications-material-science-catalysis-ot
https://en.wikipedia.org/wiki/Boron_triiodide
https://www.webqc.org/compound-BI3-BI3.html
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0366906.htm
https://www.benchchem.com/product/b1666947#understanding-the-chemical-structure-of-bh3i-2
https://www.benchchem.com/product/b1666947#understanding-the-chemical-structure-of-bh3i-2
https://www.benchchem.com/product/b1666947#understanding-the-chemical-structure-of-bh3i-2
https://www.benchchem.com/product/b1666947#understanding-the-chemical-structure-of-bh3i-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

